Cas no 1207009-58-2 (2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 1207009-58-2
• MF: C₂₆H₂₅N₃O₂S
• MW: 443.560604810715
• CID: 5451175
• PubChem ID: 49671990
• Update Time: 2025-06-08

2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-Methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]thio]-N-(4-methylphenyl)acetamide
• 1207009-58-2
• 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• 2-[5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• AKOS024477540
• 2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• F2964-2602

• Inchi： 1S/C26H25N3O2S/c1-18-4-10-21(11-5-18)28-25(30)17-32-26-27-16-24(20-8-14-23(31-3)15-9-20)29(26)22-12-6-19(2)7-13-22/h4-16H,17H2,1-3H3,(H,28,30)
• InChI Key： WJGCZHSMAFMCTP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NC=C(C2C=CC(=CC=2)OC)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 443.16674822g/mol
• Monoisotopic Mass: 443.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Recent Advances in the Study of 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide (CAS: 1207009-58-2)

The compound 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide (CAS: 1207009-58-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. Recent studies have highlighted its role as a promising candidate for the development of novel pharmacological agents, particularly in the context of anti-inflammatory and anticancer therapies.

One of the key advancements in the study of this compound is its optimized synthetic pathway. Recent publications have detailed a more efficient and scalable method for its synthesis, which involves a multi-step reaction sequence starting from commercially available precursors. The improved synthetic route not only enhances yield but also reduces the formation of by-products, making it more suitable for large-scale production. This development is critical for further preclinical and clinical evaluations of the compound.

In terms of biological activity, 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide has demonstrated potent inhibitory effects on specific enzymatic targets. For instance, recent in vitro studies have shown that the compound effectively inhibits cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential utility in treating inflammatory disorders such as rheumatoid arthritis and osteoarthritis. Additionally, preliminary data indicate that the compound may also modulate the activity of certain kinases involved in cancer cell proliferation, opening new avenues for oncological research.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Structural analyses using X-ray crystallography and molecular docking simulations have revealed that the compound binds to the active site of COX-2 with high affinity, thereby blocking the production of pro-inflammatory prostaglandins. These insights are invaluable for the rational design of derivatives with enhanced potency and selectivity. Moreover, computational modeling has predicted favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its development as a drug candidate.

Despite these promising findings, challenges remain in the translational development of 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide. Current research is focused on addressing issues related to toxicity and off-target effects. Recent in vivo studies have reported mixed results, with some indicating dose-dependent hepatotoxicity in animal models. These findings underscore the need for further optimization of the compound's structure to improve its safety profile. Collaborative efforts between chemists and pharmacologists are underway to tackle these challenges and advance the compound toward clinical trials.

In conclusion, the latest research on 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide (CAS: 1207009-58-2) highlights its potential as a multifaceted therapeutic agent. While significant progress has been made in understanding its synthesis, biological activity, and mechanism of action, ongoing studies are essential to overcome existing limitations. The compound represents a promising lead in the quest for novel treatments for inflammatory diseases and cancer, and future research will undoubtedly shed more light on its clinical applicability.